(S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3S)-3-[(2-aminoacetyl)amino]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C11H21N3O3/c1-11(2,3)17-10(16)14-5-4-8(7-14)13-9(15)6-12/h8H,4-7,12H2,1-3H3,(H,13,15)/t8-/m0/s1
• InChI Key: BQNSQKNGVKRSAL-QMMMGPOBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)NC(=O)CN
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@@H](C1)NC(=O)CN
• Molecular Formula: C11H21N3O3
• DSSTOX Substance ID: DTXSID601149467
• Molecular Weight: 243.30 g/mol
• CAS RN: 193269-79-3

Description

(S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester, also known as L-AP4, is a synthetic compound that has gained significant attention in the field of neuroscience research. L-AP4 is an agonist of the metabotropic glutamate receptor and has been shown to have a wide range of effects on the central nervous system.

Mechanism of Action

(S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester acts as an agonist of the metabotropic glutamate receptor, specifically the mGluR4 subtype. This receptor is found in the central nervous system and is involved in the regulation of neurotransmitter release and synaptic plasticity. Activation of the mGluR4 receptor by (S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester leads to the inhibition of adenylate cyclase and the subsequent decrease in cAMP levels. This results in the modulation of synaptic transmission and plasticity.
Biochemical and Physiological Effects:
(S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has been shown to have a wide range of biochemical and physiological effects on the central nervous system. It has been shown to reduce excitotoxicity in the brain by decreasing glutamate release and increasing glutamate uptake. (S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has also been shown to modulate synaptic transmission and plasticity by regulating the release of neurotransmitters and the expression of synaptic proteins. Additionally, (S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has been shown to have neuroprotective properties by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

(S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has several advantages for use in lab experiments. It is a highly specific agonist of the mGluR4 receptor and has been shown to have minimal off-target effects. Additionally, (S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has a long half-life and can be administered in low doses, making it a cost-effective option for experiments. However, (S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has some limitations. It has poor solubility in water, which can make it difficult to administer in some experimental settings. Additionally, (S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has a short shelf-life and must be stored at low temperatures to maintain its stability.

Future Directions

There are several future directions for the use of (S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester in scientific research. One area of interest is the role of the metabotropic glutamate receptor in neurological disorders. (S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has been shown to have neuroprotective properties and may have potential therapeutic applications for disorders such as Parkinson's disease, Alzheimer's disease, and epilepsy. Additionally, (S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester may be useful in the study of synaptic plasticity and learning and memory. Further research is needed to fully understand the potential applications of (S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester in neuroscience research.
Conclusion:
(S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester is a synthetic compound that has gained significant attention in the field of neuroscience research. It is a highly specific agonist of the mGluR4 receptor and has been shown to have a wide range of effects on the central nervous system. (S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has potential applications in the study of neurological disorders, synaptic plasticity, and learning and memory. Further research is needed to fully understand the potential applications of (S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester in neuroscience research.

Scientific Research Applications

(S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has been extensively studied for its effects on the central nervous system. It has been shown to have neuroprotective properties and can reduce excitotoxicity in the brain. (S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has also been shown to modulate synaptic transmission and plasticity, which is important for learning and memory. Additionally, (S)-3-(2-Amino-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has been used to study the role of the metabotropic glutamate receptor in various neurological disorders, including Parkinson's disease, Alzheimer's disease, and epilepsy.